1-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-2-(2-methoxyphenoxy)ethanone

• IUPAC Name: 1-[4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]-2-(2-methoxyphenoxy)ethanone
• InChI: InChI=1S/C20H25NO4S/c1-23-18-6-2-3-7-19(18)25-13-20(22)21-10-8-16(9-11-21)14-26-15-17-5-4-12-24-17/h2-7,12,16H,8-11,13-15H2,1H3
• InChI Key: HCUYSNUIMBJYEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)N2CCC(CC2)CSCC3=CC=CO3
• Molecular Formula: C20H25NO4S
• Molecular Weight: 375.5 g/mol

Description

1-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-2-(2-methoxyphenoxy)ethanone is a useful research compound. Its molecular formula is C20H25NO4S and its molecular weight is 375.48. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemistry Applications

• Polyheterocyclic Compound Synthesis : A study explored the photoinduced direct oxidative annulation of furan and thiophene derivatives, leading to the creation of highly functionalized polyheterocyclic compounds. This method, free from transition metals and oxidants, highlights the potential of furan derivatives in synthesizing complex organic molecules with diverse applications (Zhang et al., 2017).

• Novel Compound Synthesis : Another research demonstrated the facile synthesis of novel compounds such as 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one starting from methyl 2-(2-methoxy-2-oxoethyl)furan. This study underlines the versatility of furan derivatives in generating new molecular structures for potential therapeutic applications (Koza et al., 2013).

Pharmacological Applications

• Antipsychotic Agents : Research on butyrophenones, a class of antipsychotic agents, included the synthesis of aminomethylbenzo[b]furanones. These compounds showed affinity for dopamine and serotonin receptors, indicating their potential use in treating psychotic disorders (Raviña et al., 2000).

• Wound-Healing Activity : A study evaluated the wound-healing potential of derivatives similar in structure, focusing on their efficacy in treating wounds in vivo. Compounds showing significant effects could guide the development of new therapeutic agents for wound management (Vinaya et al., 2009).

Material Science Applications

• Solvatochromic and Crystallochromic Properties : The study of furan and thiophene-containing aromatic amino ketones revealed their solvatochromic and crystallochromic behaviors. These findings contribute to the understanding of molecular interactions in various environments, which is crucial for the design of functional materials (El-Sayed et al., 2003).